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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B13803411

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Hydroxymethylene ethisterone was
identified. The following guidance is based on information for the closely related compound,
ethisterone, and general best practices for handling potent steroidal compounds. Researchers
should handle 2-Hydroxymethylene ethisterone with a conservative approach, treating it as a
potent compound with potential health risks.

Hazard Identification and Health Effects

2-Hydroxymethylene ethisterone is a derivative of ethisterone, a synthetic progestin. Based
on data for ethisterone and similar steroidal compounds, 2-Hydroxymethylene ethisterone
should be considered a hazardous substance with the following potential health effects:

Suspected Carcinogen: May cause cancer.[1][2]

Reproductive Toxicity: May damage fertility or the unborn child.[1][2]

Organ Damage: May cause damage to the reproductive system, liver, cardiovascular
system, endocrine system, and central nervous system (CNS).

Irritation: May cause skin, eye, and respiratory tract irritation.[3]

Ingestion Hazards: May cause gastrointestinal tract irritation.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is crucial to minimize exposure when handling 2-

Hydroxymethylene ethisterone. The following table summarizes the recommended PPE.

PPE Category

Specification

Purpose

Hand Protection

Double-gloving with
chemotherapy-grade nitrile
gloves (meeting ASTM D6978
standard).[4]

Prevents skin contact and
absorption. The outer glove
should be removed
immediately after handling the
compound, and both pairs

should be changed frequently.

Eye Protection

Chemical safety goggles or a
full-face shield.[3]

Protects eyes from dust and

potential splashes.

Body Protection

Disposable, low-permeability
gown with a solid front, long

sleeves, and tight-fitting cuffs.

Prevents contamination of skin

and personal clothing.

Respiratory Protection

A NIOSH-approved N95 or
higher-rated respirator. For
spill cleanup, a powered air-
purifying respirator (PAPR)
with HEPA filters may be

necessary.

Minimizes inhalation of
airborne particles, especially
when handling the powder
outside of a primary

engineering control.

Engineering Controls

o Ventilation: All handling of 2-Hydroxymethylene ethisterone powder, including weighing

and solution preparation, should be conducted in a certified chemical fume hood, a ventilated

balance enclosure (VBE), or a glove box to minimize inhalation exposure.[3]

o Restricted Access: The area where the compound is handled should be a restricted zone

with clear signage to prevent unauthorized entry.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:
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[e]

Ensure all necessary PPE is available and in good condition.

o

Verify that the engineering controls (e.g., chemical fume hood) are functioning correctly.

[¢]

Prepare all required equipment (spatulas, weigh boats, vials, solvents) and place them
inside the engineering control before introducing the compound.

[¢]

Have a designated, clearly labeled hazardous waste container readily accessible within
the work area.

» Weighing and Aliquoting:

o Perform all weighing operations within a ventilated enclosure.

o Use dedicated, clean utensils for handling the compound.

o Handle the powder gently to prevent it from becoming airborne.
» Solution Preparation:

o Add solvent to the vial containing the weighed powder slowly and carefully to avoid
splashing.

o Cap the vial securely before mixing or vortexing.
o Post-Handling:

o Carefully remove the outer pair of gloves and dispose of them in the designated
hazardous waste container before leaving the immediate work area.

o Thoroughly decontaminate all surfaces and equipment that may have come into contact
with the compound using an appropriate cleaning agent.

o Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

All waste contaminated with 2-Hydroxymethylene ethisterone must be treated as hazardous
waste.
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e Solid Waste:

o Place all contaminated disposable items, including gloves, gowns, weigh boats, and paper
towels, into a clearly labeled, sealed hazardous waste container.[5]

o Contaminated sharps (needles, scalpels) must be placed in a designated cytotoxic sharps
container.[6]

e Liquid Waste:

o Collect all liquid waste containing 2-Hydroxymethylene ethisterone in a sealed, properly
labeled hazardous waste container.

o Do not pour any waste containing this compound down the drain.
o Waste Disposal:

o All hazardous waste must be disposed of through a licensed hazardous waste disposal
service in accordance with local, state, and federal regulations. The final disposal method
will likely be high-temperature incineration.[2]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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